Cas no 1291833-09-4 (N-[(2-ethoxyphenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[(2-ethoxyphenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1291833-09-4
• MF: C₁₈H₂₂FN₅O₂
• MW: 359.397986888886
• CID: 5321982
• Update Time: 2025-07-01

N-[(2-ethoxyphenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-ethoxyphenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide
• N-[(2-ethoxyphenyl)methyl]-5-(2-fluoroanilino)triazolidine-4-carboxamide

• Inchi： 1S/C18H22FN5O2/c1-2-26-15-10-6-3-7-12(15)11-20-18(25)16-17(23-24-22-16)21-14-9-5-4-8-13(14)19/h3-10,16-17,21-24H,2,11H2,1H3,(H,20,25)
• InChI Key： QFNWYSUQRSAYEY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC1C(C(NCC2C=CC=CC=2OCC)=O)NNN1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 455
• XLogP3: 2.8
• Topological Polar Surface Area: 86.4

Additional information on N-[(2-ethoxyphenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

Introduction to N-[(2-ethoxyphenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291833-09-4)

N-[(2-ethoxyphenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1291833-09-4, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of intense research interest.

The molecular structure of this compound features a triazole core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. The presence of multiple functional groups, including an amide moiety and aromatic rings with substituents such as 2-fluorophenyl and 2-ethoxyphenyl, contributes to its complex reactivity and potential biological interactions. These features make it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that can modulate biological pathways with high specificity and efficacy. The triazole derivative in question has been studied for its potential applications in treating various diseases, particularly those involving inflammatory and immunomodulatory processes. The fluorine atom in the 2-fluorophenyl group is particularly noteworthy, as fluorinated aromatic compounds are often associated with enhanced metabolic stability and improved pharmacokinetic profiles.

The synthesis of N-[(2-ethoxyphenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex molecular framework of this compound. These synthetic strategies not only highlight the advancements in synthetic organic chemistry but also underscore the importance of innovative approaches in drug development.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathogenesis. For instance, studies have suggested that derivatives of this class may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. By targeting these enzymes, N-[(2-ethoxyphenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide could offer a novel mechanism for reducing inflammation and related symptoms.

The amide group in the molecular structure also opens up possibilities for further derivatization, allowing researchers to fine-tune the pharmacological properties of the compound. Amide-based molecules are well-documented for their ability to interact with biological targets such as receptors and enzymes, often leading to potent therapeutic effects. The combination of these features makes N-[(2-ethoxyphenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide a versatile scaffold for developing new drugs.

Recent preclinical studies have begun to elucidate the pharmacological profile of this compound. Initial findings indicate that it exhibits significant inhibitory activity against certain inflammatory markers, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier has been noted, which could be crucial for treating neurological disorders associated with inflammation.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-[(2-ethoxyphenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide and biological targets. These computational approaches have allowed researchers to predict binding affinities and optimize molecular structures for improved efficacy. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process and identify lead compounds more efficiently.

The future prospects for this compound are promising, with ongoing research aimed at exploring its therapeutic potential in various disease models. As our understanding of biological pathways continues to evolve, so too will the applications of this innovative molecule. Its unique structural features and functional properties position it as a valuable asset in the quest for novel therapeutic interventions.

In conclusion, N-[(2-ethoxyphenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291833-09-4) represents a significant advancement in pharmaceutical chemistry. Its complex molecular architecture and diverse functional groups make it a promising candidate for further research and development. As scientific knowledge continues to expand and new methodologies emerge，this compound is poised to play a crucial role in addressing some of the most challenging medical conditions facing humanity today.